Cas no 2757902-21-7 (2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid)

• Product Name: 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid
• CAS No: 2757902-21-7
• MF: C₁₂H₁₇NO₆
• MW: 271.266484022141
• CID: 5560000
• PubChem ID: 165997991
• Update Time: 2025-06-12

2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102180
• 2757902-21-7
• 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid

• Inchi： 1S/C12H17NO6/c1-2-3-17-12(16)13-5-9-10(6-13)19-8(7-18-9)4-11(14)15/h2,8-10H,1,3-7H2,(H,14,15)
• InChI Key： KUPLRCVFEQCYFY-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)COC2CN(C(=O)OCC=C)CC12

Computed Properties

• Exact Mass: 271.10558726g/mol
• Monoisotopic Mass: 271.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid

Introduction to 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid (CAS No. 2757902-21-7)

2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid (CAS No. 2757902-21-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as hexahydrodioxinopyrroles, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a hexahydrodioxinopyrrole core and an acetic acid moiety, making it a promising candidate for various therapeutic applications.

The synthesis of 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid involves several sophisticated steps, including the formation of the dioxinopyrrole ring and the attachment of the acetic acid group. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of its biological activity, studies have shown that 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid exhibits potent anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry highlights its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid has also been investigated for its potential as an anticancer agent. Preliminary studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be further developed as a targeted therapy for various types of cancer.

The pharmacokinetic properties of 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, the compound has shown low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the compound's therapeutic potential and guide its further development.

In conclusion, 2-{6-[(prop-2-en-1-yloxy)carbonyl]-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrol-2-yl}acetic acid (CAS No. 2757902-21-7) represents a promising molecule with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As more data from ongoing clinical trials become available, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.